Cas no 1119452-18-4 (5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid)

• Product Name: 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid
• CAS No: 1119452-18-4
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD12026931
• CID: 1079675
• PubChem ID: 25219355
• Update Time: 2025-07-17

5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-((4-methylpiperidin-1-yl)methyl)isoxazole-3-carboxylic acid
• 5-Methyl-4-[(4-methylpiperidin-1-yl)methyl]-isoxazole-3-carboxylic acid
• 5-methyl-4-[(4-methylpiperidin-1-yl)methyl]isoxazole-3-carboxylic acid
• ALBB-004552
• CTK6C2937
• MolPort-006-066-995
• SBB047415
• STK503219
• AKOS000265578
• 1119452-18-4
• 5-Methyl-4-[(4-methylpiperidin-1-yl)methyl]isoxazole-3-carboxylic acid HCl
• DTXSID90649225
• 5-methyl-4-[(4-methylpiperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• BS-37130
• CS-0325235
• MFCD12026931
• 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid

• MDL： MFCD12026931
• Inchi： 1S/C12H18N2O3/c1-8-3-5-14(6-4-8)7-10-9(2)17-13-11(10)12(15)16/h8H,3-7H2,1-2H3,(H,15,16)
• InChI Key： UXKGSSSJURGDSL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 381.0±37.0 °C at 760 mmHg
• Flash Point: 184.3±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid

Introduction to 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid (CAS No. 1119452-18-4)

5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1119452-18-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a methylisoxazole core conjugated with a 4-methylpiperidine moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound suggests a high degree of specificity, making it a valuable candidate for further investigation in drug discovery and development.

The methylisoxazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. Its three-membered heterocyclic ring introduces rigidity and electronic properties that can modulate interactions with biological targets. In particular, the 3-carboxylic acid group provides a site for further derivatization, enabling the creation of salts or esters that may enhance solubility or metabolic stability. The presence of a methyl group at the 5-position of the isoxazole ring further influences the electronic distribution and reactivity of the molecule.

The second key structural component, 4-methylpiperidine, contributes to the compound's overall lipophilicity and potential for cell membrane penetration. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic properties and ability to interact with various biological receptors. The 4-methyl substitution on the piperidine ring enhances its metabolic stability while maintaining its ability to engage with biological targets effectively. This combination of features makes 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the methylisoxazole core may interact with enzymes or receptors through hydrogen bonding networks, while the 4-methylpiperidine side chain could engage in hydrophobic interactions. These insights have guided synthetic efforts toward optimizing potency and selectivity.

In terms of synthetic methodologies, the preparation of 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid involves multi-step organic transformations, including cyclization reactions to form the isoxazole ring and nucleophilic substitutions to introduce the piperidine moiety. Advances in catalytic systems have improved both yield and purity, making large-scale synthesis more feasible. Additionally, green chemistry principles have been applied to minimize waste and energy consumption, aligning with modern pharmaceutical manufacturing standards.

The biological evaluation of this compound has been a focus of several research groups. Preliminary studies indicate that it exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic utility. For instance, its interaction with specific kinases or metabolic enzymes has been explored in vitro, revealing mechanisms that could be exploited for drug development. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for oral administration.

One particularly intriguing aspect of 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid is its potential as a lead compound for structure-based drug design. High-resolution crystal structures of its binding complexes have provided detailed insights into its interactions with biological targets. These structures have been used to guide modifications aimed at enhancing binding affinity and reducing off-target effects. Such rational design approaches are increasingly prevalent in modern drug discovery pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using animal models have provided preliminary data on its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing dosing regimens and predicting clinical efficacy. Additionally, efforts to develop prodrugs or analogs with improved pharmacokinetic profiles are underway.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous safety and efficacy testing before human use. Preclinical studies involving 5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid have focused on assessing toxicity profiles and identifying potential adverse effects. These studies are essential for ensuring patient safety during clinical trials and eventual market approval.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the pace at which compounds like this can be developed. Machine learning algorithms have been trained on vast datasets to predict biological activity and optimize molecular structures efficiently. This technology has already shown promise in identifying novel analogs with enhanced properties.

In conclusion,5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid (CAS No. 1119452-18-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a valuable asset in the quest for novel treatments.